Cas no 114897-86-8 (2(1H)-PHTHALAZINEACETIC ACID, 4-[(4-METHYLPHENYL)METHYL]-1-OXO-)

• Product Name: 2(1H)-PHTHALAZINEACETIC ACID, 4-[(4-METHYLPHENYL)METHYL]-1-OXO-
• CAS No: 114897-86-8
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 3237626
• PubChem ID: 14053797
• Update Time: 2025-04-21

2(1H)-PHTHALAZINEACETIC ACID, 4-[(4-METHYLPHENYL)METHYL]-1-OXO- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PHTHALAZINEACETIC ACID, 4-[(4-METHYLPHENYL)METHYL]-1-OXO-
• 4-[(4-Methylphenyl)methyl]-1-oxo-2(1H)-phthalazineacetic acid
• 114897-86-8
• DTXSID001181788

• Inchi： 1S/C18H16N2O3/c1-12-6-8-13(9-7-12)10-16-14-4-2-3-5-15(14)18(23)20(19-16)11-17(21)22/h2-9H,10-11H2,1H3,(H,21,22)
• InChI Key： HFCPLBPIFXLQER-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CC(C)=CC=2)=NN1CC(=O)O

Computed Properties

• Exact Mass: 308.11609238Da
• Monoisotopic Mass: 308.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70Ų